Cas no 1806488-88-9 (2-Amino-5-bromo-6-hydroxy-1H-benzimidazole)

• Product Name: 2-Amino-5-bromo-6-hydroxy-1H-benzimidazole
• CAS No: 1806488-88-9
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• CID: 4824054
• Update Time: 2025-05-22

2-Amino-5-bromo-6-hydroxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-6-hydroxy-1H-benzimidazole

• Inchi： 1S/C7H6BrN3O/c8-3-1-4-5(2-6(3)12)11-7(9)10-4/h1-2,12H,(H3,9,10,11)
• InChI Key： CXDGLLZHBHJFOD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)NC(N)=N2)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 1.5
• Topological Polar Surface Area: 74.9

Additional information on 2-Amino-5-bromo-6-hydroxy-1H-benzimidazole

Comprehensive Overview of 2-Amino-5-bromo-6-hydroxy-1H-benzimidazole (CAS No. 1806488-88-9)

2-Amino-5-bromo-6-hydroxy-1H-benzimidazole (CAS No. 1806488-88-9) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bromine and hydroxy substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an amino group at the 2-position and a hydroxy group at the 6-position, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-Amino-5-bromo-6-hydroxy-1H-benzimidazole has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate enzyme activity, a hot topic in precision medicine. The compound’s CAS number 1806488-88-9 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 2-Amino-5-bromo-6-hydroxy-1H-benzimidazole involves multi-step organic reactions, often starting from 4-bromo-2-nitroaniline. Its bromine atom enhances electrophilic reactivity, enabling further functionalization—a key advantage for medicinal chemistry projects. Analysts highlight its stability under physiological conditions, a trait critical for in vitro assays and drug formulation.

From an industrial perspective, this compound aligns with the growing focus on green chemistry. Manufacturers are optimizing routes to reduce waste, leveraging catalytic bromination techniques. Such innovations resonate with the sustainability trends dominating the chemical sector. Additionally, its applications in fluorescence probes and bioconjugation are being explored, addressing the demand for diagnostic tools in life sciences.

Quality control of CAS 1806488-88-9 relies on advanced analytical methods like HPLC and LC-MS, ensuring purity for research use. The compound’s spectral data (NMR, IR) are well-documented, facilitating its identification in complex mixtures. These attributes make it a reliable candidate for hit-to-lead optimization in drug development pipelines.

In summary, 2-Amino-5-bromo-6-hydroxy-1H-benzimidazole exemplifies the intersection of chemical innovation and biomedical research. Its structural versatility and bioactivity position it as a valuable asset for scientists tackling challenges in oncology, infectious diseases, and materials engineering. As the scientific community continues to unravel its potential, this compound remains a focal point in cutting-edge research.